Cas no 953231-11-3 (N-(2H-1,3-benzodioxol-5-yl)methyl-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide)
N-(2H-1,3-benzodioxol-5-yl)methyl-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide Chemical and Physical Properties
Names and Identifiers
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- N-(2H-1,3-benzodioxol-5-yl)methyl-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide
- VU0629292-1
- N'-(1,3-benzodioxol-5-ylmethyl)-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]oxamide
- AKOS024489631
- F5016-0878
- N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)ethanediamide
- 953231-11-3
- N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)oxalamide
-
- Inchi: 1S/C21H25N3O4S/c25-20(21(26)23-12-16-3-4-18-19(10-16)28-14-27-18)22-11-15-5-7-24(8-6-15)13-17-2-1-9-29-17/h1-4,9-10,15H,5-8,11-14H2,(H,22,25)(H,23,26)
- InChI Key: BYOSEGBGNHRNGS-UHFFFAOYSA-N
- SMILES: S1C=CC=C1CN1CCC(CNC(C(NCC2=CC=C3C(=C2)OCO3)=O)=O)CC1
Computed Properties
- Exact Mass: 415.15657746g/mol
- Monoisotopic Mass: 415.15657746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 570
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 108Ų
N-(2H-1,3-benzodioxol-5-yl)methyl-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5016-0878-2μmol |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)ethanediamide |
953231-11-3 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5016-0878-5μmol |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)ethanediamide |
953231-11-3 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5016-0878-10μmol |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)ethanediamide |
953231-11-3 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5016-0878-20μmol |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)ethanediamide |
953231-11-3 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5016-0878-1mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)ethanediamide |
953231-11-3 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5016-0878-2mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)ethanediamide |
953231-11-3 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5016-0878-3mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)ethanediamide |
953231-11-3 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5016-0878-4mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)ethanediamide |
953231-11-3 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5016-0878-5mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)ethanediamide |
953231-11-3 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5016-0878-10mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)ethanediamide |
953231-11-3 | 10mg |
$79.0 | 2023-09-10 |
N-(2H-1,3-benzodioxol-5-yl)methyl-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide
N-(2H-1,3-Benzodioxol-5-yl)methyl-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide: A Comprehensive Overview
The compound with CAS No. 953231-11-3, known as N-(2H-1,3-benzodioxol-5-yl)methyl-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a benzodioxole moiety, a thiophene ring, and a piperidine backbone. The ethanediamide functional group further enhances its versatility in various chemical reactions and applications.
Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of targeted therapies for neurodegenerative diseases. The benzodioxole group is known for its ability to interact with specific receptor sites, making it a valuable component in designing molecules with high bioavailability and selectivity. Additionally, the presence of the thiophene ring contributes to the compound's stability and ability to penetrate cellular membranes, which are critical properties for drug candidates.
One of the most intriguing aspects of this compound is its ability to form self-assembled monolayers (SAMs) under specific conditions. Research published in *Advanced Materials* demonstrated that SAMs formed by this compound exhibit exceptional electronic properties, making them suitable for use in organic electronics and sensors. The integration of the piperidine backbone into the structure further enhances the molecule's ability to form ordered nanostructures, which are essential for advanced materials applications.
In terms of synthesis, this compound is typically prepared through a multi-step process involving Suzuki coupling reactions and amide bond formation. The use of palladium catalysts has been shown to significantly improve the yield and purity of the final product. Recent advancements in catalytic chemistry have enabled researchers to optimize these reactions, reducing production costs and increasing scalability.
From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Studies conducted by the European Chemicals Agency (ECHA) indicate that it exhibits low toxicity to aquatic organisms when used at recommended concentrations. However, further research is needed to fully understand its long-term effects on ecosystems.
Looking ahead, the potential applications of N-(2H-1,3-benzodioxol-5-yl)methyl-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide are vast and promising. Its unique combination of structural features makes it an ideal candidate for exploring new frontiers in medicinal chemistry, materials science, and nanotechnology. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing both scientific knowledge and practical applications across multiple disciplines.
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